Cas no 1213844-11-1 (METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE)
METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE Chemical and Physical Properties
Names and Identifiers
-
- METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE
- Methyl (s)-3-amino-3-(3-chloro-4-methoxyphenyl)propanoate
- Benzenepropanoic acid, β-amino-3-chloro-4-methoxy-, methyl ester, (βS)-
- CS-0347170
- AKOS017519005
- EN300-1162673
- 1213844-11-1
-
- Inchi: 1S/C11H14ClNO3/c1-15-10-4-3-7(5-8(10)12)9(13)6-11(14)16-2/h3-5,9H,6,13H2,1-2H3/t9-/m0/s1
- InChI Key: BCQIVBAFMIUCDS-VIFPVBQESA-N
- SMILES: C(OC)(=O)C[C@H](N)C1=CC=C(OC)C(Cl)=C1
Computed Properties
- Exact Mass: 243.0662210g/mol
- Monoisotopic Mass: 243.0662210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- Density: 1.223±0.06 g/cm3(Predicted)
- Boiling Point: 355.7±42.0 °C(Predicted)
- pka: 7.62±0.10(Predicted)
METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1162673-0.05g |
methyl (3S)-3-amino-3-(3-chloro-4-methoxyphenyl)propanoate |
1213844-11-1 | 0.05g |
$624.0 | 2023-06-08 | ||
| Enamine | EN300-1162673-0.1g |
methyl (3S)-3-amino-3-(3-chloro-4-methoxyphenyl)propanoate |
1213844-11-1 | 0.1g |
$653.0 | 2023-06-08 | ||
| Enamine | EN300-1162673-0.25g |
methyl (3S)-3-amino-3-(3-chloro-4-methoxyphenyl)propanoate |
1213844-11-1 | 0.25g |
$683.0 | 2023-06-08 | ||
| Enamine | EN300-1162673-0.5g |
methyl (3S)-3-amino-3-(3-chloro-4-methoxyphenyl)propanoate |
1213844-11-1 | 0.5g |
$713.0 | 2023-06-08 | ||
| Enamine | EN300-1162673-1.0g |
methyl (3S)-3-amino-3-(3-chloro-4-methoxyphenyl)propanoate |
1213844-11-1 | 1g |
$743.0 | 2023-06-08 | ||
| Enamine | EN300-1162673-2.5g |
methyl (3S)-3-amino-3-(3-chloro-4-methoxyphenyl)propanoate |
1213844-11-1 | 2.5g |
$1454.0 | 2023-06-08 | ||
| Enamine | EN300-1162673-5.0g |
methyl (3S)-3-amino-3-(3-chloro-4-methoxyphenyl)propanoate |
1213844-11-1 | 5g |
$2152.0 | 2023-06-08 | ||
| Enamine | EN300-1162673-10.0g |
methyl (3S)-3-amino-3-(3-chloro-4-methoxyphenyl)propanoate |
1213844-11-1 | 10g |
$3191.0 | 2023-06-08 | ||
| Enamine | EN300-1162673-50mg |
methyl (3S)-3-amino-3-(3-chloro-4-methoxyphenyl)propanoate |
1213844-11-1 | 50mg |
$587.0 | 2023-10-03 | ||
| Enamine | EN300-1162673-100mg |
methyl (3S)-3-amino-3-(3-chloro-4-methoxyphenyl)propanoate |
1213844-11-1 | 100mg |
$615.0 | 2023-10-03 |
METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
Additional information on METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE
METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE (CAS No. 1213844-11-1): A Comprehensive Overview
METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE (CAS No. 1213844-11-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of amino acids and exhibits unique structural and functional properties that make it a valuable candidate for various therapeutic applications.
The chemical structure of METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE is characterized by a chiral center at the carbon atom adjacent to the amino group. This chirality imparts enantiomeric specificity, which is crucial for its biological activity and pharmacological properties. The presence of a chloro and methoxy substituent on the aromatic ring further enhances its chemical diversity and potential for interaction with biological targets.
Recent studies have highlighted the potential of METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate the activity of specific neurotransmitter receptors, making it a promising lead for the development of novel drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases.
In addition to its neurological applications, METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an adjunct therapy in inflammatory diseases such as arthritis and inflammatory bowel disease.
The synthesis of METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE involves several well-established organic chemistry techniques, including asymmetric synthesis and protection-deprotection strategies. These methods ensure high enantiomeric purity, which is essential for achieving consistent biological activity and minimizing side effects in therapeutic applications.
Clinical trials are currently underway to evaluate the safety and efficacy of METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE in human subjects. Preliminary results have been promising, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile. These findings underscore its potential as a viable therapeutic agent and warrant further investigation.
Beyond its therapeutic applications, METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE has also been explored as a tool compound in academic research. Its unique chemical structure makes it an excellent candidate for studying protein-ligand interactions and elucidating the mechanisms underlying various biological processes. This research not only contributes to our understanding of fundamental biological principles but also provides valuable insights for drug discovery and development.
In conclusion, METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE (CAS No. 1213844-11-1) is a multifaceted compound with significant potential in both therapeutic and research contexts. Its unique structural features, combined with its diverse biological activities, make it an exciting area of focus for scientists and pharmaceutical researchers alike. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in advancing our understanding and treatment of various medical conditions.
1213844-11-1 (METHYL (3S)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)